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Compound of Interest

Compound Name: SARS-CoV-2-IN-6

Cat. No.: B8220879 Get Quote

Application Notes and Protocols: SARS-CoV-2-
IN-6
For Researchers, Scientists, and Drug Development Professionals

Introduction
SARS-CoV-2-IN-6 is an inhibitor of the SARS-CoV-2 3C-like protease (3CLpro), a critical

enzyme in the viral replication cycle. With a potent enzyme inhibitory IC50 value of 73 nM, this

compound is a valuable tool for research and development of therapeutics against COVID-19.

Proper preparation and storage of SARS-CoV-2-IN-6 solutions are crucial for maintaining its

stability and ensuring the reproducibility of experimental results. These application notes

provide detailed protocols for the preparation and storage of SARS-CoV-2-IN-6 solutions for in

vitro studies.
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Property Value

Molecular Formula C₁₇H₁₃ClN₂O₂

Molecular Weight 312.75 g/mol

Appearance Solid Powder

Color Off-white to light yellow

Purity >98%

CAS Number 2725749-22-2

Table 2: Solubility Data
Solvent Concentration Remarks

DMSO 100 mg/mL (319.74 mM)

Requires sonication for

complete dissolution. Use

newly opened, anhydrous

DMSO as it is hygroscopic.[1]

[2]

Table 3: Storage and Stability
Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years

4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months[1][2]

-20°C 1 month[1][2]

Experimental Protocols
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SARS-CoV-2-IN-6 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator

Procedure:

Equilibration: Allow the vial of SARS-CoV-2-IN-6 powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SARS-CoV-2-IN-6 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.1275 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

powder. For 3.1275 mg of SARS-CoV-2-IN-6, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15

minutes.[1][2] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile polypropylene tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][2]

Protocol 2: Preparation of Working Solutions
Materials:
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10 mM SARS-CoV-2-IN-6 stock solution in DMSO

Appropriate cell culture medium or assay buffer (e.g., PBS)

Sterile polypropylene tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution with the desired cell culture medium or

assay buffer to achieve the final working concentration.

Important: The final concentration of DMSO in the assay should be kept low (typically ≤

0.5%) to avoid solvent-induced cellular toxicity or effects on enzyme activity.

Mixing: Gently mix the working solution by pipetting up and down or by brief vortexing.

Use: Use the freshly prepared working solution immediately for your experiments. Do not

store diluted aqueous solutions for extended periods.

Mandatory Visualizations
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Caption: Experimental workflow for the preparation of SARS-CoV-2-IN-6 solutions.
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Caption: Inhibition of SARS-CoV-2 replication by SARS-CoV-2-IN-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8220879#sars-cov-2-in-6-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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